Cas no 113201-32-4 (2-methyl-3,4-diphenylcyclopent-3-en-1-one)

• Product name: 2-methyl-3,4-diphenylcyclopent-3-en-1-one
• CAS No: 113201-32-4
• MF: C₁₈H₁₆O
• MW: 248.319
• CID: 2610178
• PubChem ID: 71337044

2-methyl-3,4-diphenylcyclopent-3-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3,4-diphenylcyclopent-3-en-1-one
• DTXSID80764794
• 113201-32-4
• 2-Methyl-3,4-diphenylcyclopent-3-en-1-one

• Inchi： InChI=1S/C18H16O/c1-13-17(19)12-16(14-8-4-2-5-9-14)18(13)15-10-6-3-7-11-15/h2-11,13H,12H2,1H3
• InChI Key： HYXVCIJLKFRNQC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 248.120115130Da
• Monoisotopic Mass: 248.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 3.4